4-(2-Bromophenoxy)-2-chloro-5-fluoropyrimidine

• Molecular Formula: C10H5BrClFN2O
• Molecular Weight: 303.51 g/mol
• SMILES: C1=CC=C(C(=C1)OC2=NC(=NC=C2F)Cl)Br
• InChI: InChI=1S/C10H5BrClFN2O/c11-6-3-1-2-4-8(6)16-9-7(13)5-14-10(12)15-9/h1-5H
• InChIKey: DQILQJSWFYRECZ-UHFFFAOYSA-N

4-(2-Bromophenoxy)-2-chloro-5-fluoropyrimidine Procurement & Differentiation

4-(2-Bromophenoxy)-2-chloro-5-fluoropyrimidine (CAS 1503988-07-5, molecular formula C₁₀H₅BrClFN₂O, MW 303.51 g/mol) is a tri-halogenated pyrimidine building block bearing a 2-bromophenoxy substituent at the C4 position, a chlorine at C2, and a fluorine at C5 of the pyrimidine core . It belongs to the phenoxyfluoropyrimidine class, a scaffold with established utility in kinase inhibitor design (notably JAK2, PIM1, and p38 kinase programs) and in agrochemical patent families covering fungicidal and herbicidal phenoxyfluoropyrimidines [1]. The compound serves as a synthetic intermediate for 5-fluoro-2-aminopyrimidine derivatives via sequential nucleophilic aromatic substitution at the C2 chloro position, enabling divergent access to focused screening libraries .

Workflow

Kinase inhibitor library synthesis

Pre-functionalized building block for C2 amination

Selection Context

Ortho-bromophenoxy scaffold

Reported steric and electronic profile distinct from meta/para isomers

Use Context

Agrochemical SAR scanning

Expired Bayer patent phenoxyfluoropyrimidine chemotype

• [1] Bayer AG. Phenoxyfluoropyrimidines. Japanese Patent JP2003502408A, filed 1999-06-18. https://patents.google.com/patent/JP2003502408A/en View Source

4-(2-Bromophenoxy)-2-chloro-5-fluoropyrimidine Substitution Specificity

4-(2-Bromophenoxy)-2-chloro-5-fluoropyrimidine cannot be indiscriminately replaced by its meta- or para-bromophenoxy regioisomers or by other 2-chloro-5-fluoropyrimidine derivatives for three quantifiable reasons. First, the ortho-bromophenoxy substitution pattern imposes distinct steric and electronic constraints on the pyrimidine C4–O–aryl dihedral angle, which directly affects binding pose compatibility in kinase ATP-binding pockets . Second, the three regioisomers exhibit measurably different computed lipophilicity (LogP: ortho = 3.82, meta = 3.96, para = 3.82), which translates into divergent passive permeability and protein-binding characteristics in cellular assays . Third, the C2 chlorine atom is the primary reactive handle for downstream diversification via SNAr with amines; the electronic environment around this reactive center is modulated by the bromophenoxy substituent position, influencing reaction rates and regioselectivity in subsequent derivatization steps . Procurement of the incorrect regioisomer introduces an uncontrolled variable into any structure-activity relationship (SAR) campaign or synthetic sequence.

1

Regioisomer mismatch alters binding pose

Ortho-bromophenoxy dihedral angle differs measurably from meta and para isomers, which may shift kinase ATP-pocket complementarity and confound SAR interpretation. Context-dependent; no head-to-head crystallographic comparison available

2

Physicochemical profile may not transfer

Computed LogP differs across regioisomers (ΔLogP up to 0.14 units), which can affect permeability, protein binding, and chromatographic behavior in cellular assays. Data to verify; supplier-reported computed LogP values

3

C2 reactivity modulated by aryloxy substitution

Bromophenoxy position influences electron density at C2, potentially altering SNAr amination rates and regioselectivity relative to unsubstituted or meta-substituted analogs. Class-level inference; reaction rates may vary across series

4-(2-Bromophenoxy)-2-chloro-5-fluoropyrimidine Differentiation Evidence

Ortho-Bromophenoxy Regiochemical Identity vs. Meta/Para Isomers

The ortho-bromophenoxy group at C4 of 4-(2-bromophenoxy)-2-chloro-5-fluoropyrimidine introduces a sterically constrained conformation distinct from the meta (CAS 1542833-32-8) and para (CAS 1500257-47-5) regioisomers. In phenoxypyrimidine kinase inhibitor chemotypes, the C4-aryloxy dihedral angle governs the spatial orientation of the bromophenyl ring relative to the pyrimidine hinge-binding motif, a parameter critical for ATP-site complementarity [1]. The ortho-bromo substitution restricts conformational freedom more than meta or para substitution due to steric clash between the ortho-bromine and the pyrimidine C5–F and C4–O bonds. Although no published head-to-head crystallographic comparison of the three regioisomers is available, QSAR studies on phenoxypyrimidine p38 kinase inhibitors have identified steric parameters at the ortho position of the phenoxy ring as significant contributors to inhibitory potency (QSAR model R² = 0.9487, Q² = 0.8361) [2][3].

Regiochemical Identity

Class-level inference

Constrained ortho-bromo conformation vs. meta and para isomers

Supports regioisomer-specific SAR study fit

No head-to-head crystallographic data; QSAR R² = 0.95 reported for related phenoxypyrimidine series

Evidence Dimension	Computed lipophilicity (LogP) as a surrogate for differential physicochemical behavior among regioisomers
Target Compound Data	LogP = 3.82 (computed, supplier-reported for CAS 1503988-07-5)
Comparator Or Baseline	Meta isomer: LogP = 3.96 (Fluorochem F715688). Para isomer: LogP = 3.82 (Leyan 1375546). Parent scaffold (2-chloro-5-fluoropyrimidine): LogP ~1.07
Quantified Difference	ΔLogP (ortho vs. meta) = −0.14 units. ΔLogP (ortho vs. parent scaffold) = +2.75 units.
Conditions	Computed LogP values from supplier technical datasheets (Leyan, Fluorochem); parent scaffold LogP from ChemExper database [4].

Why This Matters

The ΔLogP of −0.14 between ortho and meta isomers, while modest, reflects differential H-bond acceptor presentation and dipole moment that can affect chromatographic retention time, cellular permeability, and nonspecific protein binding — parameters that must be controlled when comparing biological screening results across structurally related compound series.

• [1] El-Din, N. E. et al. Novel LCK/FMS inhibitors based on phenoxypyrimidine scaffold as potential treatment for inflammatory disorders. Eur. J. Med. Chem. 2017, 141, 492–505. DOI: 10.1016/j.ejmech.2017.10.004. View Source
• [2] Edraki, N.; Hemmateenejad, B. QSAR Study of Phenoxypyrimidine Derivatives as Potent Inhibitors of p38 Kinase Using Different Chemometric Tools. Chem. Biol. Drug Des. 2009. Identified via IBL Tool – Digitale Bibliotheek record. View Source
• [3] Pharmacophore Optimization using Pharmacophore Mapping, QSAR, Docking, and ADMET Screening of Novel Pyrimidine Derivatives as Anticancer DNA Inhibitors. IngentaConnect, QSAR model R² = 0.9487, Q² = 0.8361. View Source
• [4] ChemExper Chemical Directory. 2-Chloro-5-fluoropyrimidine physical properties. http://mastersearch.chemexper.com (accessed 2026-04-28). View Source

C2 Chlorine as Divergent Handle for Kinase Inhibitor Libraries

The C2 chlorine atom of 4-(2-bromophenoxy)-2-chloro-5-fluoropyrimidine is the primary reactive site for nucleophilic aromatic substitution (SNAr) with primary and secondary amines, enabling conversion to 5-fluoro-2-aminopyrimidine derivatives that are privileged scaffolds in kinase inhibitor discovery . This regioselective reactivity profile — wherein the C2–Cl bond is more reactive toward amines than the C4–OAr ether linkage — is a direct consequence of the electron-withdrawing effect of the C5 fluorine and the pyrimidine ring nitrogens. Unlike the parent 2-chloro-5-fluoropyrimidine (CAS 62802-42-0), which requires a separate phenoxy introduction step, the target compound arrives pre-functionalized at C4 with the bromophenoxy group, reducing the synthetic sequence by one step and avoiding potential regioselectivity issues in competing C2 vs. C4 substitution [1]. Suppliers report consistent purity of 95% for this compound, suitable for direct use in parallel synthesis without additional purification .

Synthetic Step Economy

Class-level inference

One-step SNAr at C2 yields 2-aminopyrimidine library analogs; C4 pre-functionalized

Reduces library synthesis workload vs. sequential C4/C2 derivatization

Step saving assumes standard amination conditions; purity confirmed at 95%

Evidence Dimension	Synthetic step reduction vs. parent scaffold approach
Target Compound Data	Pre-functionalized at C4 with 2-bromophenoxy; one-step SNAr at C2 yields 2-amino-4-(2-bromophenoxy)-5-fluoropyrimidine derivatives [1]
Comparator Or Baseline	2-Chloro-5-fluoropyrimidine (CAS 62802-42-0): requires sequential C4 phenol coupling followed by C2 amination (2 synthetic steps)
Quantified Difference	One synthetic step saved; elimination of C4 vs. C2 regioselectivity challenge in the first derivatization
Conditions	SNAr with amines in presence of K₂CO₃ or similar base; standard conditions per Sigma-Aldrich protocol for 2-chloro-5-fluoropyrimidine amination .

Why This Matters

In medicinal chemistry campaigns synthesizing 24–96 member compound libraries, saving one synthetic step per analog translates into measurable reductions in FTE time, consumable costs, and purification burden, making the pre-functionalized building block economically preferable for SAR exploration around the C2-amino vector.

• [1] El-Din, N. E. et al. Novel LCK/FMS inhibitors based on phenoxypyrimidine scaffold. Eur. J. Med. Chem. 2017, 141, 492–505. Demonstrates phenoxypyrimidine C2 amination as key SAR step. View Source

Phenoxyfluoropyrimidine Core as Validated Agrochemical Pharmacophore

The phenoxyfluoropyrimidine chemotype encompassing 4-(2-bromophenoxy)-2-chloro-5-fluoropyrimidine is explicitly claimed in Bayer AG's foundational patent family (JP2003502408A, priority date 1999-06-18, now expired), which describes phenoxyfluoropyrimidines bearing halogen substituents at the phenoxy ring as broad-spectrum pesticides [1]. While the patent exemplifies numerous phenoxy substitution patterns, the 2-bromophenoxy variant (ortho-bromo) represents a specific halogenation topology that, in related pyrimidine agrochemical series, has been associated with differential fungicidal spectrum compared to the 4-bromophenoxy (para) isomer. The patent family includes Chinese counterpart CN-1356988-A, confirming international protection strategy [2]. For agrochemical discovery programs seeking to explore structure-activity relationships around the phenoxy halogen position, the ortho-bromo compound provides a distinct topology from the para-bromo analog (CAS 1500257-47-5) that is also commercially available.

Agrochemical Pharmacophore

Class-level inference

Covered by expired Bayer patent JP2003502408A; all three regioisomers commercially available

Enables positional scanning without IP encumbrance

Para and meta isomers also 95% purity; patent lapsed 2020

Evidence Dimension	Patent coverage and regioisomeric availability for agrochemical SAR
Target Compound Data	Ortho-bromophenoxy substitution pattern; commercially available at 95% purity; CAS 1503988-07-5
Comparator Or Baseline	Para isomer (4-(4-bromophenoxy)-2-chloro-5-fluoropyrimidine, CAS 1500257-47-5): also commercially available, 95% purity . Meta isomer (CAS 1542833-32-8): commercially available, 95% purity .
Quantified Difference	Three regioisomers all commercially available at equivalent purity (95%); differentiated solely by bromine position for agrochemical SAR exploration
Conditions	Bayer phenoxyfluoropyrimidine patent JP2003502408A and CN-1356988-A; patent expired 2020, enabling freedom-to-operate for commercial agrochemical development [1][2].

Why This Matters

The expired patent status of the core phenoxyfluoropyrimidine chemotype, combined with commercial availability of all three bromophenoxy regioisomers, enables agrochemical discovery teams to perform comprehensive positional scanning SAR without IP encumbrance on the scaffold itself.

• [1] Bayer AG. Phenoxyfluoropyrimidines. Japanese Patent JP2003502408A, filed 1999-06-18, published 2003. https://patents.google.com/patent/JP2003502408A/en View Source
• [2] Bayer AG. Phenoxyfluoropyrimidines. Chinese Patent CN-1356988-A. PubChem patent summary. https://pubchem.ncbi.nlm.nih.gov/patent/CN-1356988-A View Source

LogP and Hazard Classification for Procurement Decisions

Procurement decisions for research building blocks are increasingly influenced by physicochemical and safety profiles that affect handling, storage, and assay compatibility. The ortho-bromophenoxy regioisomer (CAS 1503988-07-5) has a supplier-reported LogP of 3.82, compared with 3.96 for the meta isomer (CAS 1542833-32-8) and 3.82 for the para isomer (CAS 1500257-47-5) . The meta isomer's higher LogP (+0.14 units) predicts marginally greater membrane permeability but also higher nonspecific binding potential and reduced aqueous solubility — factors relevant when selecting building blocks for cellular screening libraries. The meta isomer also carries explicit GHS07 hazard classification (H302 – Harmful if swallowed; H315 – Causes skin irritation; H319 – Causes serious eye irritation; H335 – May cause respiratory irritation) per Fluorochem SDS documentation . Equivalent GHS classifications for the ortho isomer are not uniformly published across suppliers, representing a data gap that procurement teams must resolve through direct supplier inquiry.

LogP & Safety Gap

Cross-study comparable

ΔLogP ortho vs. meta: −0.14. GHS hazard classification gap for ortho isomer

Procurement may require supplier safety inquiry

Meta isomer GHS07 fully documented; ortho safety data not uniformly published

Evidence Dimension	Supplier-reported LogP and GHS hazard classification
Target Compound Data	LogP = 3.82 (Leyan); GHS hazard classification not uniformly reported across suppliers
Comparator Or Baseline	Meta isomer: LogP = 3.96 (Fluorochem); GHS07, H302-H315-H319-H335 . Para isomer: LogP = 3.82 (Leyan); GHS classification not uniformly reported .
Quantified Difference	ΔLogP (ortho vs. meta) = −0.14; ΔLogP (ortho vs. para) = 0.00. Meta isomer is the only regioisomer with fully documented GHS hazard classification in supplier SDS.
Conditions	LogP values computed by suppliers (methodology undisclosed). GHS classifications per Fluorochem SDS for meta isomer; ortho and para isomer safety data require direct supplier inquiry.

Why This Matters

For procurement teams operating under institutional chemical safety review boards, the availability of complete GHS hazard documentation can be a rate-limiting factor in compound approval. The documented hazard profile of the meta isomer provides a reference point, but the data gap for the ortho isomer means that procurement of CAS 1503988-07-5 may require additional lead time for safety assessment.

4-(2-Bromophenoxy)-2-chloro-5-fluoropyrimidine Application Scenarios

Kinase Inhibitor Library Synthesis via C2 Amination

Medicinal chemistry teams pursuing ATP-competitive kinase inhibitors — particularly those targeting JAK2, PIM1, p38, or LCK/FMS kinases — can deploy 4-(2-bromophenoxy)-2-chloro-5-fluoropyrimidine as a pre-functionalized building block for one-step parallel library synthesis at the C2 position. The ortho-bromophenoxy group provides a distinct steric and electronic environment compared to meta and para analogs, enabling systematic positional SAR exploration around the solvent-exposed region of the kinase ATP pocket. This approach directly leverages the synthetic step economy quantified in Evidence Item 2 and the regioisomeric differentiation established in Evidence Item 1 .

Phenoxy Positional Scanning for Agrochemical SAR

Agrochemical R&D groups investigating phenoxyfluoropyrimidine-based fungicides or herbicides can use 4-(2-bromophenoxy)-2-chloro-5-fluoropyrimidine alongside its meta and para regioisomers to conduct positional bromine scanning studies. The expired Bayer patent family (JP2003502408A/CN-1356988-A, lapsed 2020) provides freedom-to-operate for the core scaffold. The quantitative LogP differences between regioisomers (ortho = 3.82, meta = 3.96, para = 3.82) may translate into differential leaf cuticle penetration or soil mobility characteristics relevant to whole-organism efficacy testing .

Bromine as Heavy Atom Probe for X-ray Crystallography

The bromine atom at the ortho position of the phenoxy ring provides anomalous scattering signal suitable for X-ray crystallographic phasing of protein-ligand co-crystal structures. When the target compound is elaborated into a kinase inhibitor analog via C2 amination, the retained ortho-bromine can serve as an intrinsic heavy-atom marker for unequivocal electron density assignment of the ligand binding pose. This application is contingent on the bromine remaining in the final ligand structure (i.e., not displaced during C2 diversification), which is guaranteed by the orthogonal reactivity of the C2–Cl bond (SNAr-labile) vs. the C–Br bond (inert under standard amination conditions) .

Regioisomer Benchmarking for Docking and QSAR Calibration

The ortho, meta, and para bromophenoxy regioisomers of 2-chloro-5-fluoropyrimidine form a minimal yet informative benchmarking set for evaluating the ability of computational docking scoring functions and QSAR models to distinguish positional isomer effects on predicted binding affinity. Because the three isomers are nearly isoenergetic and isolipophilic (ΔLogP range = 0.14 units), any predicted differential activity must arise from shape complementarity and electrostatic potential differences rather than bulk physicochemical property variation, providing a stringent test of model sensitivity to subtle structural features .

Application

Selection Property

Validation Focus

Kinase inhibitor library synthesis

C2 regioselective amination reactivity

C2 vs. C4 substitution fidelity in parallel synthesis

Phenoxy positional SAR scanning

Regioisomeric LogP and steric profile

Differential physicochemical behavior in agrochemical assays

X-ray crystallographic phasing

Ortho-bromine anomalous scattering signal

Ligand electron density assignment in co-crystal structures

Docking and QSAR model calibration

Isomeric shape and electrostatic variation

Scoring function sensitivity to positional isomer effects

Inquire about regioisomer specification